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Compound of Interest

Compound Name: Diethyl (2-iodoethyl)phosphonate

CAS No.: 142778-06-1

Cat. No.: B597439

Get Quote

Executive Summary & Hazard Architecture
Diethyl (2-iodoethyl)phosphonate (CAS: 3084-40-0) presents a dual-hazard profile that

frequently leads to improper waste segregation. It is both an alkylating agent (due to the

reactive iodide leaving group) and an organophosphorus compound.

Unlike standard organic solvents, this compound cannot be bulked with non-halogenated

waste. Improper disposal in standard solvent streams risks releasing corrosive hydrogen iodide

(HI) gas and iodine vapor (

) during combustion, damaging incinerator infrastructure and violating emissions protocols.

Critical Hazard Profile
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Parameter Specification Operational Implication

Primary Hazard Alkylating Agent

Potential carcinogen/mutagen.

Capable of modifying

DNA/proteins. Zero skin

contact tolerance.

Secondary Hazard Skin/Eye Corrosive

Causes severe burns (H314).

[1] The iodide moiety can

sensitize skin.

Reactivity Photosensitive

Degrades in light to release

free Iodine (

), turning the liquid

brown/violet.

Waste Class Halogenated Organic

MUST be incinerated in a

facility equipped with acid gas

scrubbers.

Pre-Disposal Assessment & Segregation[2]
Effective disposal begins at the bench. You must segregate this compound based on its atomic

composition (Phosphorus + Iodine), not just its flammability.

The "Halogenated" Rule
In waste management, the presence of Iodine dictates the pathway. Even though the molecule

is largely hydrocarbon/phosphonate, the iodine atom requires it to be classified as Halogenated

Waste.

Correct Stream: Halogenated Organic Waste (High BTU).

Incorrect Stream: Non-Halogenated Solvents (General Organic).

Reasoning: Combustion of non-halogenated waste often lacks the aggressive scrubbing

required to capture Iodine gas (
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) and Hydrogen Iodide (HI).

Container Requirements
Material: High-Density Polyethylene (HDPE) or Amber Glass.

Expert Insight: Avoid clear glass if possible. If clear glass is used, wrap the container in

aluminum foil to prevent light-induced decomposition (homolytic cleavage of the C-I bond).

Headspace: Leave minimum 10% headspace to accommodate thermal expansion or gas

evolution from slow decomposition.

Operational Workflow: Decision Logic
The following diagram outlines the decision logic for handling Diethyl (2-
iodoethyl)phosphonate, distinguishing between routine waste and emergency spill scenarios.
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Waste Generation:
Diethyl (2-iodoethyl)phosphonate

Assess State

Routine Disposal
(Excess Reagent/Reaction Mix)

Planned

Spill / Accidental Release

Accidental

Segregate into
HALOGENATED Waste Stream

Container Selection:
HDPE or Amber Glass

(Protect from Light)

Labeling:
'Halogenated Organic Waste'

'Contains: Alkyl Iodide, Phosphonate'

Schedule EHS/Vendor Pickup
(Incineration)

Evacuate Area &
Don PPE (Nitrile + Butyl)

Absorb with Inert Material
(Vermiculite/Sand)

Check Color:
Is it Brown/Violet?

Apply Sodium Thiosulfate
(Reduces I2 to Iodide)

Yes (Iodine present)

Collect in Sealed
Hazardous Waste Bag

No (Clear)

Click to download full resolution via product page
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Figure 1: Decision logic for the safe management of alkyl-iodo phosphonates, detailing the

divergence between routine segregation and spill remediation.

Emergency Protocol: Spill Management
If a spill occurs, the primary risk is exposure to the alkylating liquid and the inhalation of iodine

vapors if the compound has decomposed.

The Self-Validating Decontamination System
This protocol uses a visual indicator (color change) to validate safety.

Isolation: Evacuate the immediate area. Ensure fume hood ventilation is active.

PPE: Double-glove (Nitrile under Butyl rubber if available). Wear chemical splash goggles.

Containment: Dike the spill with inert absorbent (vermiculite, dry sand, or commercial spill

pads). Do not use paper towels (combustible and potential reaction with alkyl iodides).

Visual Assessment & Neutralization:

Observation: Look for a brown or violet discoloration. This indicates free Iodine (

).

Action: If colored, spray/sprinkle 10% Sodium Thiosulfate solution over the absorbent.

Validation: The spill is chemically stabilized when the color changes from brown/violet to

colorless (reduction of Iodine to Iodide).

Collection: Scoop the absorbent into a heavy-duty hazardous waste bag or a wide-mouth

HDPE jar. Label as "Debris contaminated with Alkyl Iodide."

Final Disposal Specifications
Do not attempt to destroy this compound chemically in the laboratory (e.g., via strong base

hydrolysis) unless part of a validated experimental protocol. The cleavage of the C-P bond is

difficult, and the hydrolysis of the alkyl iodide can generate toxic byproducts.
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Commercial Incineration is the required disposal method.

Waste Labeling Template
Ensure your waste tag includes the following specific data to prevent rejection by waste

handlers:

Chemical Name: Diethyl (2-iodoethyl)phosphonate

Hazard Class: Corrosive, Toxic.[1]

Constituents:

Organophosphorus Content: High[1]

Halogen Content: Iodine (High)

Physical State: Liquid (or Solid/Sludge if absorbed)

Regulatory Alignment
EPA (USA): Dispose of as a hazardous waste. While not always explicitly P-listed or U-listed

by specific CAS, it falls under characteristic waste for reactivity and toxicity.

RCRA Code: D003 (Reactivity - potential) or generic halogenated solvent codes (F002

equivalent logic) depending on local interpretation. Always default to "Halogenated Organic."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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